3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-

• Molecular Formula: C31H42Cl2N2O4
• Molecular Weight: 577.6 g/mol
• IUPAC Name: [(1S,3bR,10aR,12aS)-10a,12a-dimethyl-7-oxo-2,3,3a,3b,4,5,8,9,10,10b,11,12-dodecahydro-1H-indeno[4,5-i][3]benzazepin-1-yl] 2-[4-[bis(2-chloroethyl)amino]phenoxy]acetate
• InChI: InChI=1S/C31H42Cl2N2O4/c1-30-13-16-34-28(36)19-21(30)3-8-24-25-9-10-27(31(25,2)12-11-26(24)30)39-29(37)20-38-23-6-4-22(5-7-23)35(17-14-32)18-15-33/h4-7,19,24-27H,3,8-18,20H2,1-2H3,(H,34,36)/t24-,25?,26?,27-,30-,31-/m0/s1
• InChI Key: DXVAGWWNINMAJN-KOMJKGKSSA-N
• Isomeric SMILES: C[C@]12CCC3[C@H](C1CC[C@@H]2OC(=O)COC4=CC=C(C=C4)N(CCCl)CCCl)CCC5=CC(=O)NCC[C@]35C
• Canonical SMILES: CC12CCC3C(C1CCC2OC(=O)COC4=CC=C(C=C4)N(CCCl)CCCl)CCC5=CC(=O)NCCC35C
• synonyms: 17 beta-hydroxy-3-aza-A-homo-4 alpha-androsten-4-one-p-N,N-bis(2-chloroethyl)aminophenoxyacetate; 17-hydroxy-3-aza-A-homo-4-androsten-4--one-4-N,N-bis(2-chloroethyl)aminophenoxyacetate; NSC 620480; NSC-620480

Description

3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-, also known as 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)-, is a useful research compound. Its molecular formula is C31H42Cl2N2O4 and its molecular weight is 577.6 g/mol. The purity is usually 95%.
The exact mass of the compound 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 620480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Aza-A-homoandrost-4a-en-4-one, (17-beta)- including the price, delivery time, and more detailed information at info@benchchem.com.